![molecular formula C13H21NO B7515701 2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone](/img/structure/B7515701.png)
2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone
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Overview
Description
2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone, also known as CPE, is a synthetic compound that has been widely used in scientific research. CPE belongs to the class of arylcyclohexylamines and is structurally similar to phencyclidine (PCP) and ketamine. CPE has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in various fields.
Mechanism of Action
2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone acts by binding to the PCP site of the NMDA receptor, which results in the inhibition of the receptor's ion channel. This leads to a reduction in the influx of calcium ions into the cell, which is important for various cellular processes such as synaptic plasticity and neuronal survival.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including analgesia, sedation, and anti-inflammatory effects. This compound has also been shown to have neuroprotective effects, which makes it a potential therapeutic agent for various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone in lab experiments is its ability to selectively inhibit NMDA receptors without affecting other ion channels. This makes it a useful tool for studying the role of NMDA receptors in various physiological and pathological processes. However, one limitation of using this compound is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for research involving 2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone. One potential area of research is the development of this compound-based therapeutics for various neurological disorders. Another area of research is the development of more soluble analogs of this compound, which would make it easier to administer in vivo. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone involves the reaction of 3-methylpiperidine and cyclopentanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-Cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone has been used in various scientific research applications, including neuropharmacology, behavioral pharmacology, and toxicology. This compound has been shown to act as a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist, which makes it a useful tool for studying the role of NMDA receptors in various physiological and pathological processes.
properties
IUPAC Name |
2-cyclopent-2-en-1-yl-1-(3-methylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO/c1-11-5-4-8-14(10-11)13(15)9-12-6-2-3-7-12/h2,6,11-12H,3-5,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDQUUMDIZMXOOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)CC2CCC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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